Cas no 656227-40-6 (2-Thiophenecarboxylic acid, 5-(5-nitro-2-pyridinyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 5-(5-nitro-2-pyridinyl)-
• CAS No: 656227-40-6
• MF: C₁₀H₆N₂O₄S
• MW: 250.230640888214
• MDL: MFCD09800586
• CID: 1689792
• PubChem ID: 28875547
• Update Time: 2025-10-21

2-Thiophenecarboxylic acid, 5-(5-nitro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(5-nitro-2-pyridinyl)-
• 5-(5-Nitropyridin-2-yl)thiophene-2-carboxylic acid
• 656227-40-6
• SCHEMBL5903956

• MDL： MFCD09800586
• Inchi： 1S/C10H6N2O4S/c13-10(14)9-4-3-8(17-9)7-2-1-6(5-11-7)12(15)16/h1-5H,(H,13,14)
• InChI Key： MERFMCXMZKFOIR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.00488
• Monoisotopic Mass: 250.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 93.33

Additional information on 2-Thiophenecarboxylic acid, 5-(5-nitro-2-pyridinyl)-

Comprehensive Overview of 2-Thiophenecarboxylic acid, 5-(5-nitro-2-pyridinyl)- (CAS No. 656227-40-6)

2-Thiophenecarboxylic acid, 5-(5-nitro-2-pyridinyl)- (CAS No. 656227-40-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and pyridine backbone, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features, including the 5-nitro-2-pyridinyl moiety, make it a valuable building block for designing novel drugs and functional materials. Researchers are increasingly exploring its potential in targeted therapies, particularly in the context of antimicrobial and anti-inflammatory applications.

The growing interest in 2-Thiophenecarboxylic acid derivatives aligns with the broader trend of optimizing heterocyclic compounds for medicinal chemistry. Recent studies highlight its role in modulating enzyme activity and interacting with biological targets, such as kinases and receptors. For instance, its nitro-substituted pyridine group is often leveraged to enhance electron-withdrawing properties, which can improve binding affinity in drug design. This has led to a surge in queries like "2-Thiophenecarboxylic acid applications in drug discovery" and "CAS 656227-40-6 synthesis methods" across scientific databases and AI-driven platforms.

From an industrial perspective, the demand for 656227-40-6 is driven by its versatility in organic synthesis. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, makes it a preferred choice for constructing complex molecular architectures. Laboratories frequently search for "5-(5-nitro-2-pyridinyl)-2-thiophenecarboxylic acid suppliers" or "scalable production of CAS 656227-40-6," reflecting its commercial relevance. Moreover, advancements in green chemistry have spurred investigations into eco-friendly synthesis routes for this compound, addressing sustainability concerns in chemical manufacturing.

In the context of analytical characterization, techniques like NMR, HPLC, and mass spectrometry are routinely employed to verify the purity and structure of 2-Thiophenecarboxylic acid, 5-(5-nitro-2-pyridinyl)-. These methods ensure compliance with regulatory standards, particularly for applications in sensitive industries like pharmaceuticals. The compound's stability under various pH conditions and thermal properties are also subjects of ongoing research, as evidenced by search trends such as "thermal degradation of nitro-substituted thiophene compounds."

Looking ahead, the integration of computational tools like molecular docking and QSAR modeling is expected to further unlock the potential of CAS No. 656227-40-6. These approaches enable researchers to predict its interactions with biological systems, reducing trial-and-error in lab experiments. As the scientific community continues to explore its applications, this compound remains a focal point for innovation in synthetic chemistry and drug development.